Cas no 392299-72-8 (4-tert-butyl-N-[5-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide)

• Product Name: 4-tert-butyl-N-[5-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• CAS No: 392299-72-8
• MF: C₁₈H₁₉N₅O₂S₃
• MW: 433.570759057999
• CID: 5815463
• PubChem ID: 3306368
• Update Time: 2025-05-23

4-tert-butyl-N-[5-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-(1,1-dimethylethyl)-N-[5-[[2-oxo-2-(2-thiazolylamino)ethyl]thio]-1,3,4-thiadiazol-2-yl]-
• SR-01000006022
• SR-01000006022-1
• 4-tert-butyl-N-[5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• 392299-72-8
• F0417-1429
• 4-(tert-butyl)-N-(5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• 4-tert-butyl-N-[5-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• Oprea1_073413
• AKOS024577170

• Inchi： 1S/C18H19N5O2S3/c1-18(2,3)12-6-4-11(5-7-12)14(25)21-16-22-23-17(28-16)27-10-13(24)20-15-19-8-9-26-15/h4-9H,10H2,1-3H3,(H,19,20,24)(H,21,22,25)
• InChI Key： JEZIJSVVKQDLTJ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(=O)NC2=NC=CS2)S1)(=O)C1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 433.07008839g/mol
• Monoisotopic Mass: 433.07008839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 179Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 7.29±0.50(Predicted)

Additional information on 4-tert-butyl-N-[5-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide

Chemical Profile of 4-tert-butyl-N-[5-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide (CAS No. 392299-72-8)

The compound 4-tert-butyl-N-[5-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide, identified by its CAS number 392299-72-8, represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical and biochemical research. This compound belongs to a class of heterocyclic derivatives characterized by its intricate structural framework, which includes multiple functional groups that contribute to its unique chemical and biological properties.

At the core of this molecule lies a benzamide moiety, which is a well-documented pharmacophore in drug discovery. The benzamide group is flanked by a tert-butyl substituent, enhancing its lipophilicity and potentially influencing its metabolic stability. This modification is particularly relevant in the context of designing drugs with improved pharmacokinetic profiles.

Further elaborating on its structure is the presence of a 1,3,4-thiadiazole ring system connected to a 1,3-thiazole moiety through a carbamoyl linkage. This arrangement introduces a series of sulfur and nitrogen atoms that are known to participate in various biological interactions. The carbamoyl group not only contributes to the molecule's solubility but also serves as a bridge for additional functionalization, making it a versatile scaffold for medicinal chemistry.

The most intriguing aspect of this compound is the sulfanyl group attached to the 1,3-thiazole ring. This functional group is often associated with enhanced binding affinity to biological targets due to its ability to form hydrogen bonds and participate in hydrophobic interactions. The strategic placement of this sulfanyl group within the molecule suggests that it could play a critical role in modulating the compound's biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with high accuracy. Molecular docking studies have indicated that 4-tert-butyl-N-[5-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide may interact with various protein targets involved in inflammatory pathways and cancer signaling. These interactions are mediated primarily through the benzamide moiety and the sulfanyl group, which are positioned to engage with key residues on the target proteins.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments suggest that it exhibits moderate activity against certain inflammatory markers, making it a promising candidate for further investigation as an anti-inflammatory agent. Additionally, preliminary data indicate potential efficacy against specific cancer cell lines, particularly those overexpressing certain signaling pathways implicated in tumor growth and progression.

The synthesis of this compound presents a significant challenge due to its complex structural features. However, recent innovations in synthetic methodologies have made it feasible to produce high-purity samples for research purposes. Techniques such as multi-step organic synthesis combined with advanced purification methods have been employed to obtain the desired product with minimal impurities.

The role of heterocyclic compounds like 4-tert-butyl-N-[5-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide in modern drug discovery cannot be overstated. These molecules often exhibit unique biological activities that are not observed with simpler organic compounds. The combination of multiple heterocyclic rings and functional groups provides a rich scaffold for designing drugs with tailored properties.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 392299-72-8 will undoubtedly play a crucial role in developing next-generation pharmaceuticals. The ongoing exploration of their pharmacological properties will likely lead to novel treatments for various diseases, including those that are currently difficult to manage effectively.

The future directions for this compound include further optimization of its chemical structure to enhance its potency and selectivity. Additionally, exploring its mechanism of action will provide valuable insights into how it interacts with biological systems at the molecular level. These studies will not only advance our understanding of drug-receptor interactions but also pave the way for new therapeutic strategies.

In conclusion,4-tert-butyl-N-[5-{[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl]-1,3,4-thiadiazol-2-yl]benzamide (CAS No. 392299-72-8) is a structurally complex and biologically promising compound with significant potential in pharmaceutical research. Its unique combination of functional groups and heterocyclic systems makes it an attractive candidate for further investigation into various therapeutic applications.